1-(2-methylphenyl)-4-[3-(1-naphthyl)acryloyl]piperazine

• IUPAC Name: (E)-1-[4-(2-methylphenyl)piperazin-1-yl]-3-naphthalen-1-ylprop-2-en-1-one
• InChI: InChI=1S/C24H24N2O/c1-19-7-2-5-12-23(19)25-15-17-26(18-16-25)24(27)14-13-21-10-6-9-20-8-3-4-11-22(20)21/h2-14H,15-18H2,1H3/b14-13+
• InChI Key: YEAOULCGHYNREB-BUHFOSPRSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C=CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)/C=C/C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H24N2O
• Molecular Weight: 356.5 g/mol

Description

1-(2-methylphenyl)-4-[3-(1-naphthyl)acryloyl]piperazine, commonly known as MAP, is a chemical compound that belongs to the class of piperazines. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of MAP is not fully understood. However, it is believed to act as a partial agonist at serotonin and dopamine receptors, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that MAP can produce a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in brain activity, and modulation of behavior. These effects are thought to be mediated by its interactions with various neurotransmitter receptors.

Advantages and Limitations for Lab Experiments

MAP has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects are well-characterized. Additionally, it has a relatively long half-life, which allows for sustained effects over a longer period of time. However, there are also some limitations to its use. For example, its effects may vary depending on the specific experimental conditions, and it may not be suitable for all research questions.

Future Directions

There are several potential future directions for research on MAP. One area of interest is its potential therapeutic applications for various neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or safety concerns. Finally, there is also potential for the development of new derivatives or analogs of MAP with improved efficacy or selectivity for specific receptors.

Scientific Research Applications

MAP has been extensively studied for its potential applications in neuroscience research. It has been shown to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This makes it a valuable tool for studying the mechanisms underlying various neurological disorders, such as depression, anxiety, and addiction.